Tcp (antiseptic)

Antimicrobial Susceptibility Wound Care Disinfectant Efficacy

TCP (antiseptic) is a multi-component aqueous formulation comprising 0.4% chlorine, 0.11% iodine, 0.63% phenol, and 0.045% salicylic acid. Introduced in 1918, its name derives from its original compound, trichlorophenylmethyliodosalicyl, which was replaced in the 1950s by the current mixture of phenol and halogenated phenols.

Molecular Formula C13H12Cl2I2O4
Molecular Weight 556.94 g/mol
CAS No. 80186-96-5
Cat. No. B1209314
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTcp (antiseptic)
CAS80186-96-5
SynonymsTCP (antiseptic)
Molecular FormulaC13H12Cl2I2O4
Molecular Weight556.94 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)O.C1=CC=C(C(=C1)C(=O)O)O.ClCl.II
InChIInChI=1S/C7H6O3.C6H6O.Cl2.I2/c8-6-4-2-1-3-5(6)7(9)10;7-6-4-2-1-3-5-6;2*1-2/h1-4,8H,(H,9,10);1-5,7H;;
InChIKeySCPACKQTGZXYBY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

TCP (Antiseptic) CAS 80186-96-5: Composition, Class, and Procurement-Relevant Characteristics


TCP (antiseptic) is a multi-component aqueous formulation comprising 0.4% chlorine, 0.11% iodine, 0.63% phenol, and 0.045% salicylic acid [1]. Introduced in 1918, its name derives from its original compound, trichlorophenylmethyliodosalicyl, which was replaced in the 1950s by the current mixture of phenol and halogenated phenols [2]. TCP is a widely recognized over-the-counter antiseptic in the United Kingdom, primarily used for topical disinfection of minor wounds, sore throats, and mouth ulcers [3].

Composition-defined mixture Multi-component halogenated phenol formulation for antiseptic research
Mechanistic model Multi-target disruption (phenol, chlorine, iodine) supports resistance-mitigation studies
Comparative reference Recognized benchmark in head-to-head disinfectant efficacy trials

TCP (Antiseptic) CAS 80186-96-5: Why In-Class Phenolic or Halogenated Antiseptics Are Not Direct Substitutes


TCP is a unique, multi-component mixture of phenol, chlorine, iodine, and salicylic acid, creating a mechanism of action distinct from single-agent antiseptics like chlorhexidine or triclosan. Its multi-targeted approach, where phenol disrupts cell membranes, chlorine acts as an oxidizing agent, and iodine penetrates microbial cells, reduces the likelihood of bacterial resistance compared to agents with a single, specific target [1]. Furthermore, the presence of salicylic acid provides a mild keratolytic action, which is not a feature of most standard antiseptics. Procurement decisions based solely on generic 'phenolic antiseptic' classification would overlook the specific, concentration-dependent efficacy profile and the formulation's unique physicochemical interactions, especially in complex matrices like tap water or biological fluids where TCP's activity is markedly altered [2].

  • Single-agent vs. multi-target

    Chlorhexidine or triclosan lack the combined phenol/chlorine/iodine disruption profile, which may alter resistance selection endpoints.

  • Keratolytic action missing

    Salicylic acid (0.045%) provides mild keratolytic effect not present in standard phenolic antiseptics, affecting formulation research outcomes.

  • Matrix sensitivity differs

    Tap water or biological fluids can markedly reduce bactericidal rate, a susceptibility not equally pronounced in all antiseptic classes.

TCP (Antiseptic) CAS 80186-96-5: Quantified Differentiation from Key Comparators (Savlon, Dettol, and Pure Phenol)


Direct Efficacy Comparison: TCP vs. Savlon (Chlorhexidine/Cetrimide) at Manufacturer-Recommended Dilutions

In a study evaluating the effectiveness of antiseptics against bacterial isolates from guinea worm ulcers, the commercial formulation Savlon (chlorhexidine gluconate plus cetrimide) demonstrated greater effectiveness than TCP at the manufacturers' recommended use-dilutions for wounds and cuts [1]. While the study does not provide specific MIC values for TCP, it establishes a clear efficacy hierarchy: Savlon > Izal > TCP at their respective recommended concentrations [1].

Savlon vs. TCP rank
Head-to-head
Reported efficacy ranking: Savlon > Izal > TCP at manufacturer-recommended dilutions (guinea worm ulcer isolates).
Supports comparative disinfection research; potency not interchangeable.
In vitro data; efficacy relative to specific formulation.
Antimicrobial Susceptibility Wound Care Disinfectant Efficacy

Comparative In Vitro Activity: TCP vs. Dettol (Chloroxylenol) and Savlon (Cetrimide/Chlorhexidine)

A comparative study assessed the minimum inhibitory concentration (MIC) of TCP, Dettol (chloroxylenol), and Savlon (cetrimide/chlorhexidine mixture) against three bacterial species. The study concluded that TCP showed 'low activity against all the test organisms' [1]. Dettol exhibited the highest antibacterial activity, while Savlon's activity was high except against Pseudomonas aeruginosa [1]. The study explicitly states, 'Comparing the MIC of Phenol assisted by chlorine (TCP) with that of naphtholics, Naphthoquinonimine hydrochloride was found to have lower MIC (higher activity) than TCP while the MIC of TCP was slightly lower (higher activity) than that of ∝-naphthol' [2]. TCP's high MIC values indicate relatively low potency, leading the authors to recommend its use only as a concentrated solution for disinfection [2].

MIC activity ranking
Head-to-head
Reported activity: Dettol > Savlon > TCP; TCP MIC higher (lower potency) against P. aeruginosa, S. typhi, P. mirabilis.
Indicates lower intrinsic potency; context for high-level disinfection studies.
MIC via broth dilution; clinical isolates.
Antimicrobial Susceptibility Disinfectant Comparison Minimum Inhibitory Concentration

Potency Benchmarking: TCP vs. Equivalent Concentration of Pure Phenol

A study investigating the antibacterial properties of TCP found that its activity against Staphylococcus aureus and Pseudomonas aeruginosa was 'essentially similar' [1]. Crucially, the study quantified that the activity of the TCP antiseptic formulation was 4-8 times greater than that of an equivalent concentration of pure phenol [1]. This provides a benchmark for comparing TCP's efficacy to a standard reference antiseptic.

Phenol coefficient
Reported
TCP exhibited 4–8× greater antibacterial activity than equivalent pure phenol concentration.
Establishes potency benchmark; supports phenol-coefficient studies.
Against S. aureus and P. aeruginosa.
Phenolic Coefficient Antibacterial Potency Standardization

Impact of Environmental Matrix on Efficacy: TCP Activity in Tap Water vs. Standard Media

The antibacterial efficacy of TCP is significantly compromised in the presence of tap water or serum. Research indicates that the MIC and MBC of TCP increased when diluted in tap water, reaching values similar to those observed in the presence of serum [1]. Furthermore, the death rates of TCP's use-dilutions were adversely affected by approximately 50% when tap water was used [1]. This suggests that the complex mixture in TCP is susceptible to inactivation or sequestration by ions and organic matter commonly found in water supplies.

Tap water interference
Context-dependent
Approximately 50% reduction in bactericidal death rate when diluted with tap water vs. clean water.
Critical for use-dilution protocol design; mandates purified water for consistent results.
Matrix effect in S. aureus and P. aeruginosa.
Formulation Stability Use-Dilution Efficacy Environmental Interference

Mechanistic Differentiation: Broad, Non-Specific Activity of TCP vs. Targeted Action of Chlorhexidine

A review comparing locally acting antiseptics highlights a key advantage of agents with non-specific mechanisms of action, such as the multi-component TCP formulation. The non-specific, multi-targeted disruption caused by the combination of phenol, chlorine, and iodine results in a lower probability of bacterial resistance development compared to antiseptics with a single, specific target like chlorhexidine [1]. While chlorhexidine provides persistent antimicrobial activity, it is also known to have documented issues with acquired resistance and cross-resistance in some bacterial species [2]. TCP, by virtue of its multi-pronged attack, may offer a stewardship advantage in scenarios where resistance development is a concern.

Resistance risk profile
Class-level
Multi-target action (phenol/chlorine/iodine) associated with lower probability of resistance emergence vs. single-target antiseptics (review).
Relevant for antimicrobial stewardship research; consider for long-term resistance model studies.
Based on mechanistic review, not head-to-head resistance rate data.
Mechanism of Action Resistance Potential Antiseptic Stewardship

TCP (Antiseptic) CAS 80186-96-5: Evidence-Based Application Scenarios for Scientific and Industrial Users


Low-Cost, Broad-Spectrum Surface Disinfection in Non-Critical Environments

Given its relatively lower potency compared to alternatives like Dettol and Savlon as shown in head-to-head MIC studies [1], TCP is best suited for applications where a high-level, rapid kill is not the primary requirement. Its use as a diluted general disinfectant for hard surfaces in non-critical areas is a cost-effective application. The study's recommendation to use TCP only as a concentrated solution for disinfection purposes [2] supports its use in scenarios where a stronger, concentrated application is feasible and economical.

Antiseptic for Wound and Ulcer Care in Resource-Limited Settings with Purified Water Access

The documented 50% reduction in TCP's bactericidal death rate when diluted with tap water [3] has critical implications for its use. This evidence mandates that TCP should be procured and deployed only in settings where a reliable supply of distilled or purified water is available for dilution. In resource-limited environments where water quality is variable, TCP's efficacy can be severely compromised, making it a less reliable option than antiseptics less susceptible to environmental interference.

Formulation Component for Multi-Action Topical Products with Mild Keratolytic Properties

The specific composition of TCP, which includes 0.045% salicylic acid, offers a mild keratolytic action not found in many standard antiseptics [4]. This makes TCP a differentiated ingredient for formulating over-the-counter products targeting conditions like acne, where a combination of mild antiseptic action and desquamation is desired. The TCP Antiseptic Ointment, which contains salicylic acid and tannic acid, exemplifies this multi-action approach for treating cuts, grazes, and pimples [5].

Investigational Model Compound for Studying Multi-Component Antiseptic Synergy and Resistance

TCP's classification as a non-specific, multi-targeted antiseptic [6] positions it as a valuable tool in research aimed at understanding antiseptic synergy and the development of microbial resistance. Its mixture of phenol, chlorine, and iodine, each with a different mechanism, provides a model system to study how combinations of biocides can affect resistance selection pressure compared to single-agent antiseptics like chlorhexidine. This is relevant for academic and industrial microbiology research focusing on antimicrobial stewardship.

Application
Selection Property
Validation Focus
Surface disinfection research
Multi-component halogenated phenol formulation
Efficacy against target organisms under standard vs. tap water conditions
Wound care model studies
Broad-spectrum activity with mild keratolytic component
Performance in wound exudate or biological fluid matrices; purified water dilution required
Formulation research for topical products
Contains salicylic acid (keratolytic) and multi-action antiseptic base
Stability and activity in cream/ointment vehicles; keratolytic effect verification
Antimicrobial resistance mechanism studies
Non-specific multi-target mechanism (phenol/chlorine/iodine)
Resistance emergence rates in long-term passage models vs. single-target comparators

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

57 linked technical documents
Explore Hub


Quote Request

Request a Quote for Tcp (antiseptic)

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.